Cas no 98632-70-3 (N-Acetyl-D-Glucosamine)

N-Acetyl-D-Glucosamine structure
N-Acetyl-D-Glucosamine structure
Product Name:N-Acetyl-D-Glucosamine
CAS No:98632-70-3
MF:C8H15NO6
MW:221.207803010941
CID:1991177
PubChem ID:343911
Update Time:2025-09-22

N-Acetyl-D-Glucosamine Chemical and Physical Properties

Names and Identifiers

    • N-Acetyl-D-Glucosamine
    • D-Glucose, 2-(acetylamino)-2-deoxy-
    • N-ACETYL--D-GLUCOSAMINE
    • Chitooctaose Octahydrochloride
    • MBLBDJOUHNCFQT-UHFFFAOYSA-N
    • 98632-70-3
    • n-acetyl-l-glucosamine
    • 2-Acetamido-2-deoxyhexose
    • SY073728
    • 7512-17-6
    • 50985-77-8
    • d-n-acetylglucosamine
    • D-Glucose, 2-acetamido-2-deoxy-
    • N-(3,4,5,6-tetrahydroxy-1-oxohexan-2-yl)acetamide
    • AKOS032947702
    • n-acetyl-beta-d-glucosamin
    • Chitooctaose octahydrochloride, 95%
    • 1811-31-0
    • MFCD00136044
    • DTXSID90859680
    • SY046107
    • DB-044420
    • LS-13490
    • NS00047070
    • 2-Acetamido-2-deoxyglucose
    • SCHEMBL21058
    • DB-042238
    • SR-01000944999-1
    • SR-01000944999
    • 2-(Acetylamino)-2-deoxyhexose #
    • NSC400525
    • NSC524344
    • Inchi: 1S/C8H15NO6/c1-4(12)9-5(2-10)7(14)8(15)6(13)3-11/h2,5-8,11,13-15H,3H2,1H3,(H,9,12)
    • InChI Key: MBLBDJOUHNCFQT-UHFFFAOYSA-N
    • SMILES: OC(C(C=O)NC(C)=O)C(C(CO)O)O

Computed Properties

  • Exact Mass: 221.089937
  • Monoisotopic Mass: 221.089937
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.7
  • Topological Polar Surface Area: 119

N-Acetyl-D-Glucosamine Pricemore >>

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